Cas no 866155-04-6 (4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide)

4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide is a specialized organic compound featuring a benzamide core substituted with a tert-butyl group at the para position and linked to a 2-(methylsulfanyl)pyrimidin-4-yl moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The tert-butyl group enhances steric stability, while the pyrimidine ring contributes to potential bioactivity, particularly in kinase inhibition or antimicrobial applications. The methylsulfanyl substituent further modulates electronic characteristics, improving solubility and reactivity. This compound serves as a versatile intermediate in synthetic chemistry, enabling the development of targeted molecules for drug discovery and material science applications. Its well-defined structure ensures reproducibility in research settings.
4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide structure
866155-04-6 structure
Product Name:4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide
CAS No:866155-04-6
MF:C16H19N3OS
MW:301.40656208992
CID:5699011
PubChem ID:4267305
Update Time:2025-06-11

4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 866155-04-6
    • MLS001195475
    • HMS2877L05
    • 4-(tert-butyl)-N-[2-(methylsulfanyl)-4-pyrimidinyl]benzenecarboxamide
    • CHEMBL1321120
    • SR-01000309907
    • DTXSID001326516
    • AKOS005107543
    • SMR000550717
    • MS-1764
    • SR-01000309907-1
    • 4-tert-butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide
    • 4-tert-butyl-N-(2-methylsulfanylpyrimidin-4-yl)benzamide
    • Benzamide, 4-(1,1-dimethylethyl)-N-[2-(methylthio)-4-pyrimidinyl]-
    • 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide
    • Inchi: 1S/C16H19N3OS/c1-16(2,3)12-7-5-11(6-8-12)14(20)18-13-9-10-17-15(19-13)21-4/h5-10H,1-4H3,(H,17,18,19,20)
    • InChI Key: VDTQDDSACPSJOE-UHFFFAOYSA-N
    • SMILES: C(NC1C=CN=C(SC)N=1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

  • Exact Mass: 301.12488341g/mol
  • Monoisotopic Mass: 301.12488341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 80.2Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 393.5±25.0 °C(Predicted)
  • pka: 10.82±0.70(Predicted)

4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1633856-1mg
4-(Tert-butyl)-N-(2-(methylthio)pyrimidin-4-yl)benzamide
866155-04-6 98%
1mg
¥535.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1633856-2mg
4-(Tert-butyl)-N-(2-(methylthio)pyrimidin-4-yl)benzamide
866155-04-6 98%
2mg
¥495.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1633856-5mg
4-(Tert-butyl)-N-(2-(methylthio)pyrimidin-4-yl)benzamide
866155-04-6 98%
5mg
¥573.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1633856-10mg
4-(Tert-butyl)-N-(2-(methylthio)pyrimidin-4-yl)benzamide
866155-04-6 98%
10mg
¥800.00 2024-04-27

Additional information on 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide

Recent Advances in the Study of 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide (CAS: 866155-04-6)

The compound 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide (CAS: 866155-04-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and benzamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use as a drug candidate.

Pharmacological investigations have revealed that 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide exhibits potent inhibitory activity against specific kinase targets, particularly those involved in inflammatory pathways. In vitro and in vivo studies demonstrated its efficacy in reducing cytokine production and mitigating inflammatory responses, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by a recent preprint on bioRxiv, which further elucidated the compound's interaction with its molecular targets.

Another significant development is the exploration of 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide in oncology research. Preliminary data from a collaborative study between academic and industry researchers indicated that the compound could inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. The study, presented at the 2023 American Association for Cancer Research (AACR) annual meeting, emphasized the need for further preclinical evaluation to assess its therapeutic window and safety profile.

In addition to its therapeutic potential, recent computational studies have provided insights into the structure-activity relationship (SAR) of 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide. Molecular docking and dynamics simulations have identified critical binding interactions and potential modifications to enhance its selectivity and potency. These computational approaches, combined with experimental data, offer a robust framework for the rational design of derivatives with improved pharmacological properties.

Despite these advancements, challenges remain in the development of 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's properties and evaluate its efficacy in more complex disease models.

In conclusion, 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide (CAS: 866155-04-6) represents a promising scaffold for drug discovery, with demonstrated potential in inflammation and oncology. The integration of synthetic chemistry, pharmacological studies, and computational modeling has significantly advanced our understanding of this compound. Future research should focus on addressing the remaining challenges to translate these findings into clinical applications.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd